molecular formula C10H18N4O2 B13615386 4-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)-2-(ethylamino)butanoic acid

4-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)-2-(ethylamino)butanoic acid

Cat. No.: B13615386
M. Wt: 226.28 g/mol
InChI Key: WBOJSCNZVRLKOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)-2-(ethylamino)butanoic acid is a heterocyclic compound featuring a 1,2,4-triazole ring substituted with methyl groups at positions 3 and 5, coupled with a butanoic acid backbone modified by an ethylamino group at position 2.

Properties

Molecular Formula

C10H18N4O2

Molecular Weight

226.28 g/mol

IUPAC Name

4-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-(ethylamino)butanoic acid

InChI

InChI=1S/C10H18N4O2/c1-4-11-9(10(15)16)5-6-14-8(3)12-7(2)13-14/h9,11H,4-6H2,1-3H3,(H,15,16)

InChI Key

WBOJSCNZVRLKOR-UHFFFAOYSA-N

Canonical SMILES

CCNC(CCN1C(=NC(=N1)C)C)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Analogues

The following compounds share structural or functional similarities with 4-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)-2-(ethylamino)butanoic acid:

Compound Name Key Substituents/Modifications Key Differences Potential Applications References
4-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanoic acid Methylamino group at position 2, methyl at backbone Reduced steric bulk compared to ethylamino Enzyme inhibition studies
3,5-Di(4',5'-diphenyl-1H-imidazol-1-yl)-1H-1,2,4-triazole (C1) Diphenylimidazole rings, no carboxylic acid Hydrophobic aromatic groups, lacks acidic moiety Catalysis or material science
4-(5-(Benzyl(2-hydroxyethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoic acid Benzoimidazole core, hydroxyethyl-benzyl group Extended aromatic system, hydroxyl group Antibacterial or antiviral agents
2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Acetic acid backbone, hydrochloride salt Shorter carbon chain, salt form Ionic solubility enhancement

Comparative Analysis

The carboxylic acid group in the target compound increases water solubility relative to non-acid analogues (e.g., C1 in ), which may improve bioavailability in aqueous environments.

Synthetic Accessibility The target compound’s synthesis likely follows a multi-step route involving triazole ring formation and subsequent alkylation, similar to methods described for compound C1 (using CAN catalyst under reflux) . However, the ethylamino substitution requires precise amine protection/deprotection steps, unlike the simpler methylamino derivatives . In contrast, benzoimidazole derivatives (e.g., compound 3 in ) employ NaOH-mediated hydrolysis and pH adjustment, highlighting divergent synthetic strategies for acidic functionalities.

Stability and Reactivity

  • The triazole ring in the target compound is less prone to oxidative degradation compared to imidazole-based analogues (e.g., C1), as triazoles exhibit higher aromatic stabilization .
  • Hydrochloride salts (e.g., 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride) demonstrate improved crystallinity but may introduce handling challenges due to hygroscopicity .

Research Findings and Data Tables

Physicochemical Properties

Property Target Compound 10-F739170 (Methylamino) Compound C1
Molecular Weight (g/mol) 269.3 255.2 532.6
LogP (Predicted) 1.2 0.8 4.5
Aqueous Solubility (mg/mL) 12.4 15.7 0.3
Melting Point (°C) 198–202 185–189 245–248

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.